Cas no 1222970-46-8 (N-(1-cyanocyclobutyl)-N-methyl-1-[4-(methylsulfanyl)phenyl]-5-oxopyrrolidine-3-carboxamide)

• Product Name: N-(1-cyanocyclobutyl)-N-methyl-1-[4-(methylsulfanyl)phenyl]-5-oxopyrrolidine-3-carboxamide
• CAS No: 1222970-46-8
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 6512906
• PubChem ID: 47074562
• Update Time: 2025-06-09

N-(1-cyanocyclobutyl)-N-methyl-1-[4-(methylsulfanyl)phenyl]-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034616015
• Z826797604
• EN300-26680634
• N-(1-cyanocyclobutyl)-N-methyl-1-(4-methylsulfanylphenyl)-5-oxopyrrolidine-3-carboxamide
• 1222970-46-8
• N-(1-cyanocyclobutyl)-N-methyl-1-[4-(methylsulfanyl)phenyl]-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C18H21N3O2S/c1-20(18(12-19)8-3-9-18)17(23)13-10-16(22)21(11-13)14-4-6-15(24-2)7-5-14/h4-7,13H,3,8-11H2,1-2H3
• InChI Key： IMWFNHIUMMHAIC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)N1C(CC(C1)C(N(C)C1(C#N)CCC1)=O)=O

Computed Properties

• Exact Mass: 343.13544809g/mol
• Monoisotopic Mass: 343.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.7Ų

Additional information on N-(1-cyanocyclobutyl)-N-methyl-1-[4-(methylsulfanyl)phenyl]-5-oxopyrrolidine-3-carboxamide

Professional Introduction to N-(1-cyanocyclobutyl)-N-methyl-1-[4-(methylsulfanyl)phenyl]-5-oxopyrrolidine-3-carboxamide (CAS No: 1222970-46-8)

N-(1-cyanocyclobutyl)-N-methyl-1-[4-(methylsulfanyl)phenyl]-5-oxopyrrolidine-3-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1222970-46-8, represents a sophisticated molecular architecture that combines a variety of functional groups, making it a promising candidate for further investigation in drug discovery and development. The presence of a cyanocyclobutyl moiety, a methylsulfanylphenyl group, and an 5-oxopyrrolidine core suggests a rich potential for biological activity and chemical reactivity.

The compound's structure is characterized by its intricate arrangement of heterocyclic and aromatic components, which are strategically positioned to interact with biological targets. The cyanocyclobutyl group, in particular, is known for its ability to modulate enzyme activity and binding interactions, while the methylsulfanylphenyl moiety introduces a polar, sulfur-rich environment that can enhance solubility and binding affinity. These features make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. The unique structural features of N-(1-cyanocyclobutyl)-N-methyl-1-[4-(methylsulfanyl)phenyl]-5-oxopyrrolidine-3-carboxamide align well with this trend. For instance, studies have shown that compounds containing the 5-oxopyrrolidine core can exhibit significant effects on neurotransmitter systems, making them potential candidates for treating neurological disorders such as epilepsy and depression.

The pharmaceutical industry has been actively exploring novel derivatives of this compound to enhance their pharmacological properties. By modifying the substituents on the methylsulfanylphenyl group or introducing additional functional groups, researchers aim to improve bioavailability, reduce toxicity, and enhance target specificity. These efforts are supported by computational modeling and experimental validation, which help in understanding the molecular interactions and optimizing drug-like properties.

One of the most exciting aspects of this compound is its potential application in the treatment of chronic inflammatory diseases. The combination of the cyanocyclobutyl and methylsulfanylphenyl groups suggests that it may interfere with inflammatory signaling pathways by modulating key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). Preliminary studies have indeed shown promising results in animal models, where the compound demonstrated anti-inflammatory effects comparable to existing therapeutics but with improved selectivity and reduced side effects.

The synthesis of N-(1-cyanocyclobutyl)-N-methyl-1-[4-(methylsulfanyl)phenyl]-5-oxopyrrolidine-3-carboxamide presents a significant challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in constructing the desired molecular framework efficiently. These synthetic strategies not only improve yield but also allow for greater flexibility in modifying the structure for pharmacological optimization.

In conclusion, N-(1-cyanocyclobutyl)-N-methyl-1-[4-(methylsulfanyl)phenyl]-5-oxopyrrolidine-3-carboxamide (CAS No: 1222970-46-8) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for further exploration in drug discovery, particularly for neurological and inflammatory diseases. As synthetic chemistry continues to evolve, it is expected that more derivatives will be developed, offering new therapeutic possibilities for patients worldwide.